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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of Tetrahydrofurfurylamine
(THFA) for industrial applications, with a direct comparison to two common alternatives: N-
Methyl-2-pyrrolidone (NMP) and gamma-Butyrolactone (GBL). The following sections detail the
performance, cost, and safety profiles of these chemicals, supported by available data and
experimental protocols to aid in informed decision-making for your specific processes.

Physical and Chemical Properties at a Glance

Understanding the fundamental properties of these chemicals is crucial for their effective

application. The table below summarizes key physical and chemical data for THFA, NMP, and
GBL.
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gamma-
Tetrahydrofurfuryla N-Methyl-2-
Property . . Butyrolactone
mine (THFA) pyrrolidone (NMP)
(GBL)
CAS Number 4795-29-3[1][2] 872-50-4[3] 96-48-0[4]
Molecular Formula CsH1:NO[1][2] CsHaNOJ[3] CaHe02[4]
Molecular Weight 101.15 g/mol [1][2] 99.13 g/mol 86.09 g/mol [4]
Boiling Point 155 °C[1][2] 202-204 °C 204-205 °C[4]
Melting Point -24 °C -45 °C
Density 0.98 g/mL[1][2] 1.028 g/cm3 1.12 g/mL
Flash Point 46 °C (closed cup) 91 °C 98 °C (closed cup)[5]
Solubility in Water Miscible Miscible[5] Miscible[5]

Industrial Applications and Performance

Comparison

THFA, NMP, and GBL are versatile chemicals with overlapping applications, primarily as

solvents and reactants in various industrial processes.

As a Solvent in Pharmaceutical Synthesis

These aprotic solvents are widely used in the synthesis of active pharmaceutical ingredients

(APIs) due to their ability to dissolve a broad range of precursors and reagents.

o Tetrahydrofurfurylamine (THFA): THFA serves as a building block and a solvent in the

synthesis of pharmaceuticals.[1][2] For instance, it is a key raw material in the production of

the diuretic drug furosemide.[2][6] The synthesis involves the reaction of 5-aminosulfonyl-

4,6-dichlorobenzoic acid with furfurylamine, a related compound, to produce furosemide.[6]

While specific yield data directly comparing THFA with NMP and GBL in a single

pharmaceutical synthesis is not readily available in the searched literature, its role as a

reactant-solvent highlights its utility.
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» N-Methyl-2-pyrrolidone (NMP): NMP is a widely recognized solvent in the pharmaceutical
industry for drug formulation and synthesis, aiding in solubilization and enhancing
bioavailability.[4][ 7] Its high boiling point and thermal stability allow for reactions to be
conducted at elevated temperatures, which can increase reaction rates and yields.[7]

e gamma-Butyrolactone (GBL): GBL is used as an intermediate in the production of other
chemicals and as a solvent.[5][8] In the pharmaceutical industry, it is a precursor for the
synthesis of N-methyl-2-pyrrolidone and other compounds.[5]

In Polymer Chemistry

THFA, NMP, and GBL play significant roles in the polymer industry, both as solvents for
polymerization and as components in polymer formulations.

o Tetrahydrofurfurylamine (THFA): THFA is utilized in the production of specialty polymers
and as a curing agent for epoxy resins, where it contributes to improved adhesion and
durability.[1][2] As a primary amine, it can react with epoxy groups to form a crosslinked
polymer network.

e N-Methyl-2-pyrrolidone (NMP): NMP is a crucial solvent in the production of high-
performance polymers. It is used in the synthesis of aramid fibers (e.g., Kevlar and Twaron)
through polycondensation reactions.[9][10] NMP is also the solvent of choice for dissolving
polyvinylidene fluoride (PVDF), which is used in the fabrication of battery electrodes and
membranes.[11][12]

e gamma-Butyrolactone (GBL): GBL can undergo ring-opening polymerization to produce
poly(y-butyrolactone), a biodegradable polymer.[5] It also serves as a solvent for various
polymers.[5]

Cost Comparison

The cost of these chemicals is a significant factor in their industrial application. The following
table provides an overview of available pricing information. Note: Prices are subject to market
fluctuations and may vary based on supplier, purity, and quantity.
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Chemical

Price Range (USD)

Notes

Tetrahydrofurfurylamine
(THFA)

~$12.15/kg (based on
Z1000/kg)

Price for industrial grade.[13]
Smaller quantities are
significantly more expensive
(e.g., $253.30/kg for 5009).[14]

N-Methyl-2-pyrrolidone (NMP)

$1100 - $2800 / Ton

Bulk industrial pricing.[15]
Smaller quantities have higher

per-unit costs (e.g., ~
4.74/lbord .74/ 1bor

10.45/kg for a 55-gallon drum).
[5]

gamma-Butyrolactone (GBL)

$100 - $750 / Liter

Wide price range depending
on supplier and purity.[15] Bulk
pricing for industrial use would
likely be at the lower end of
this range. Smaller, high-purity
gquantities are more expensive
(e.g., $46.45/kg for 20kg).

Health, Safety, and Environmental Profile

A critical aspect of the cost-benefit analysis is the assessment of the health, safety, and

environmental risks associated with each chemical.
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gamma-
Tetrahydrofurfuryla  N-Methyl-2-
Aspect . . Butyrolactone
mine (THFA) pyrrolidone (NMP)
(GBL)
H226 (Flammable H315 (Causes skin
liquid and vapor), irritation), H319 H302 (Harmful if
H315 (Causes skin (Causes serious eye swallowed), H318
GHS Hazard irritation), H319 irritation), H335 (May (Causes serious eye
Statements (Causes serious eye cause respiratory damage), H336 (May

irritation), H335 (May

cause respiratory

irritation), H360 (May
damage fertility or the

cause drowsiness or
dizziness)[18]

Key Health Risks

irritation)[16][17] unborn child)
] o Harmful if swallowed,
Reproductive toxicity )
. . causes serious eye
) (miscarriages,
Skin, eye, and damage, and may

respiratory irritation.
[16][17] May cause
toxic effects if inhaled
or absorbed through
the skin.[16][17]

reduced fertility),
developmental
toxicity, and damage
to the liver, kidneys,
immune system, and
nervous system.[4]
[19][20][21]

cause drowsiness or
dizziness.[18] Can be
converted to gamma-
hydroxybutyrate
(GHB) in the body, a
central nervous

system depressant.[5]

Environmental Fate

Readily
biodegradable.[22]
Low potential for

bioaccumulation.[22]

Readily biodegradable
and not expected to
be persistent in the
environment.[3] Low
potential for

bioaccumulation.[3]

Readily
biodegradable.[23]
Low potential for

bioaccumulation.

Regulatory Status

Regulated as a

flammable liquid.[24]

Undergoing risk
management by the
EPA due to identified
health risks.[19]
Classified by REACH
as a substance of very

high concern.[25]

Regulated in many
jurisdictions due to its
use as a precursor to
GHB.[5]
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Experimental Protocols

Detailed methodologies for the synthesis of THFA and its alternatives are provided below.

Synthesis of Tetrahydrofurfurylamine (THFA)

This protocol is based on the catalytic hydrogenation of furfurylamine.

Materials:

Furfurylamine

Water (solvent)

Nickel hydrogenation catalyst (e.g., Raney nickel)

Hydrogen gas

High-pressure autoclave reactor
Procedure:

o Charge the autoclave with an aqueous solution of furfurylamine and the nickel hydrogenation
catalyst.[26]

o Seal the reactor and purge with nitrogen gas to remove air.
« Introduce hydrogen gas to the reactor, pressurizing to 500-2000 psi.[26]
» Heat the reactor to a temperature between 50 and 100 °C while agitating the mixture.[26]

¢ Maintain the temperature and pressure, continuing to supply hydrogen as it is consumed,
until hydrogen absorption ceases.[26]

e Cool the reactor to room temperature and carefully vent the excess hydrogen.

« Filter the reaction mixture to remove the catalyst.
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» The resulting filtrate contains tetrahydrofurfurylamine, unreacted furfurylamine, and water.
The product can be purified by distillation.[26] A yield of 95% has been reported for this
process.[26]

Industrial Synthesis of N-Methyl-2-pyrrolidone (NMP)

This protocol describes the common industrial method of reacting gamma-butyrolactone with
methylamine.

Materials:

e gamma-Butyrolactone (GBL)

e Monomethylamine (MMA)

e Tubular reactor (e.g., shaft reactor)

Procedure:

e Continuously feed GBL and an excess of MMA into a tubular reactor.[14]

e The reaction is carried out at a temperature of 200-350 °C and under superatmospheric
pressure, typically around 10 MPa.[14]

e The reaction proceeds in the liquid phase. The exothermic reaction between GBL and MMA
initially raises the temperature. External heating is applied in stages to bring the reaction to
completion.[9]

e The reaction mixture exiting the reactor contains NMP, water, and unreacted MMA.

e The products are separated by distillation. Unreacted MMA can be recycled back into the
process. This continuous process can achieve a selectivity for NMP of over 99%.[18]

Industrial Synthesis of gamma-Butyrolactone (GBL)

This protocol details the dehydrogenation of 1,4-butanediol.

Materials:
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e 1,4-Butanediol (BDO)

o Copper-based catalyst

o Fixed-bed reactor

Procedure:

Vaporize 1,4-butanediol and feed it into a fixed-bed reactor containing a copper catalyst.[5]
e The reaction is carried out at a temperature of 180-300 °C and at atmospheric pressure.[5]
e The dehydrogenation of BDO is an endothermic reaction, producing GBL and hydrogen gas.

e The product stream from the reactor is cooled to condense the GBL and any unreacted
BDO.

e The GBL is then purified using liquid-gas-phase extraction. This process can achieve a yield
of approximately 95%.[5]

Process and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the synthesis pathways and a
general workflow for the use of these chemicals.
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Caption: Synthesis of Tetrahydrofurfurylamine.
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Caption: Industrial Synthesis of N-Methyl-2-pyrrolidone.
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Caption: Industrial Synthesis of gamma-Butyrolactone.
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Caption: General Workflow for Solvent Use.

Cost-Benefit Analysis Summary

The choice between THFA, NMP, and GBL depends on a careful evaluation of their
performance, cost, and safety profiles in the context of a specific industrial application.
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o Tetrahydrofurfurylamine (THFA):

o Benefits: THFA is a versatile chemical that can act as both a solvent and a reactant. It is
readily biodegradable and appears to have a more favorable health and safety profile
compared to NMP, lacking the reproductive toxicity concerns.[22] Its use in specific, high-
value applications like the synthesis of certain pharmaceuticals can be advantageous.

o Costs: The cost of THFA, particularly in smaller quantities, is significantly higher than NMP
and GBL.[13][14] Itis also a flammable liquid, requiring appropriate handling and storage
precautions.[16][17]

e N-Methyl-2-pyrrolidone (NMP):

o Benefits: NMP is an excellent and widely used solvent with high thermal stability and
broad solvency.[7] It is effective in a wide range of applications, from polymer production to
pharmaceutical synthesis.[4][7] It is also relatively low in cost for bulk industrial use.[15]

o Costs: The primary drawback of NMP is its significant health risks, including reproductive
and developmental toxicity.[4][19][20][21] This has led to increased regulatory scrutiny and
the need for stringent workplace safety measures, which can add to the overall cost of its
use.[19]

e gamma-Butyrolactone (GBL):

o Benefits: GBL is an effective solvent and a useful intermediate for chemical synthesis.[5]
[8] It is readily biodegradable and has a lower acute toxicity profile than NMP.[23] It is also
generally cost-effective.[15]

o Costs: The main concern with GBL is its potential for misuse as a precursor to the illicit
drug GHB, which has led to regulatory controls on its sale and distribution in many
regions.[5] While its acute toxicity is lower than NMP, it is still harmful if swallowed and can
cause serious eye damage.[18]

Conclusion

The selection of an appropriate solvent or reactant is a critical decision in any industrial
process. This guide provides a comparative framework for evaluating
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Tetrahydrofurfurylamine against its common alternatives, N-Methyl-2-pyrrolidone and
gamma-Butyrolactone.

» THFA emerges as a potentially safer alternative to NMP, particularly where reproductive
toxicity is a major concern, though at a higher cost. Its dual role as a reactant and solvent
can be beneficial in specific synthetic routes.

 NMP remains a highly effective and economical solvent for many applications, but its use
necessitates robust safety protocols and consideration of its significant health and regulatory
risks.

o GBL offers a balance of good solvency, biodegradability, and lower acute toxicity, but its use
is complicated by regulatory issues related to its potential for misuse.

Ultimately, the optimal choice will depend on the specific requirements of the application,
including performance needs, cost constraints, and the user's ability to manage the associated
health, safety, and environmental risks. It is recommended that researchers and process
chemists conduct their own specific experimental evaluations to determine the most suitable
option for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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